Cas no 127945-90-8 (7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-(2,3-dihydroxypropyl)-)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-(2,3-dihydroxypropyl)-
• CAS No: 127945-90-8
• MF: C₁₀H₁₁N₅O₂
• MW: 233.226640939713
• CID: 162527
• PubChem ID: 452490
• Update Time: 2025-04-19

7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-(2,3-dihydroxypropyl)- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-(2,3-dihydroxypropyl)-
• 4-amino-7-(2,3-dihydroxypropyl)pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• 4-Amino-5-cyano-7-((RS)-2,3-dihydroxypropyl)pyrrolo(2,3-d)pyrimidine
• 4-Amino-5-cyano-7-[(RS)-2,3-dihydroxypropyl]pyrrolo[2,3-d]pyrimidine
• DTXSID10926040
• 4-Amino-7-(2,3-dihydroxypropyl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• 7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile, 4-amino-7-(2,3-dihydroxypropyl)-, (1)-
• 7-CN-9-(2,3-diOHPr)-7-deazaA
• 7H-Pyrrolo(2,3-d)pyrimidine-5-carbonitrile, 4-amino-7-(2,3-dihydroxypropyl)-, (1)-
• CHEMBL68508
• 127945-90-8

• Inchi： 1S/C10H11N5O2/c11-1-6-2-15(3-7(17)4-16)10-8(6)9(12)13-5-14-10/h2,5,7,16-17H,3-4H2,(H2,12,13,14)
• InChI Key： LYODPVFJQMTFNT-UHFFFAOYSA-N
• SMILES： OC(CO)CN1C=C(C#N)C2=C(N)N=CN=C12

Computed Properties

• Exact Mass: 233.09143
• Monoisotopic Mass: 233.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.6
• Boiling Point: 402.5°Cat760mmHg
• Flash Point: 197.2°C
• Refractive Index: 1.751
• PSA: 120.98